Cas no 1226456-86-5 (N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1226456-86-5
• MF: C₂₄H₂₂N₄O₃
• MW: 414.456485271454
• CID: 5396398
• Update Time: 2025-07-15

N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1,3-Benzodioxol-5-yl-1-(3-cyano-6-methyl-4-quinolinyl)-4-piperidinecarboxamide
• N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H22N4O3/c1-15-2-4-20-19(10-15)23(17(12-25)13-26-20)28-8-6-16(7-9-28)24(29)27-18-3-5-21-22(11-18)31-14-30-21/h2-5,10-11,13,16H,6-9,14H2,1H3,(H,27,29)
• InChI Key： FGAMIGZXHDVWKF-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(C)C=3)CCC(C(NC2=CC=C3OCOC3=C2)=O)CC1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 699.6±55.0 °C(Predicted)
• pka: 13.28±0.20(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide (CAS No. 1226456-86-5)

N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1226456-86-5, represents a fusion of two distinct pharmacophoric moieties: a benzodioxolyl group and a quinolinyl moiety linked through a piperidine core. Such structural motifs are often employed in the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The benzodioxolyl group, also known as an oxygenated phenanthroline derivative, is known for its presence in several bioactive natural products and synthetic molecules. Its ability to interact with various biological targets, including enzymes and receptors, makes it a valuable component in drug discovery. In contrast, the quinolinyl group is a common scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two groups within the same molecule suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The piperidine ring in N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide serves as a flexible linker that can modulate the conformation and electronic properties of the attached pharmacophores. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The presence of the carboxamide functional group further enhances the compound's potential bioactivity by allowing hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of such complex molecules with high precision. Studies using these techniques have hinted at the potential of N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide as a lead compound for further optimization. Specifically, its ability to simultaneously engage multiple binding sites on a target protein suggests that it may exhibit potent activity with favorable pharmacokinetic profiles.

In vitro studies have begun to explore the biological activity of this compound, focusing on its interactions with enzymes and receptors relevant to neurological disorders. Preliminary results indicate that it may possess inhibitory effects on certain kinases and ion channels, which are implicated in conditions such as epilepsy and chronic pain. Additionally, its structural features suggest potential interactions with sigma receptors, which have been implicated in mood regulation and cognitive function.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-1-(3-cyano-6-methylquinolin-4-yl)piperidine-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as nucleophilic substitution, cyclization reactions, and functional group modifications. Each step has been carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

The incorporation of the cyano group at the 3-position of the quinolinyl moiety is particularly noteworthy, as it introduces additional electronic diversity into the molecule. This modification can influence both the electronic properties and solubility of the compound, potentially enhancing its bioavailability and target engagement. The strategic placement of this functional group also allows for further derivatization, providing a platform for structure-based drug design.

The potential applications of N-(2H-1,3-benzodioxol-5-ylyl)-1-(3-cyano-octahydroquinolin-4-yloxy)piperidinecarboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for development as an agrochemical or as a tool compound in biochemical research. The ability to modulate multiple biological pathways suggests that it could serve as a versatile scaffold for designing molecules with tailored activities.

Ongoing research is focused on elucidating the mechanism of action of this compound through both experimental and computational approaches. By understanding how it interacts with its targets at the molecular level, researchers can gain insights into its therapeutic potential and identify opportunities for further optimization. This knowledge will be instrumental in guiding future synthetic efforts aimed at developing more potent and selective derivatives.

The development of novel therapeutic agents often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(2H-octahydroquinolino[8]]benzodioxolyl)piperidinecarboxamide exemplifies this collaborative approach by integrating advances from multiple fields into a single molecular entity. Its unique structure and promising preclinical data position it as a valuable asset in the ongoing quest to discover new treatments for complex diseases.